N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is a complex organic compound with the following chemical formula:
C20H10Br5N3O3S
. It belongs to the class of thiazole derivatives and exhibits interesting pharmacological properties .Preparation Methods
The synthetic routes for this compound involve several steps. While I don’t have specific details on industrial production methods, here’s a general outline:
Thiazole Synthesis: Start with 4-bromophenylamine and 2-bromoacetyl bromide. React them to form the thiazole ring.
Nitration: Introduce the nitro group by treating the thiazole intermediate with a nitrating agent.
Acetylation: Acetylate the amino group using acetic anhydride to obtain the final compound.
Chemical Reactions Analysis
Oxidation: The nitro group can undergo reduction to form an amino group.
Substitution: The bromine atoms may participate in substitution reactions.
Common Reagents: Sodium nitrite, acetic anhydride, bromine, and reducing agents.
Major Products: The final compound itself, along with intermediates formed during synthesis.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, anticancer).
Medicine: May have applications in drug development.
Industry: Limited information, but it could find use in specialty chemicals.
Mechanism of Action
The exact mechanism remains elusive, but potential molecular targets and pathways need further exploration.
Comparison with Similar Compounds
While I don’t have a direct list of similar compounds, researchers often compare it to related thiazole derivatives to understand its unique features.
Properties
Molecular Formula |
C19H11BrN4O5S |
---|---|
Molecular Weight |
487.3 g/mol |
IUPAC Name |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(4-nitro-1,3-dioxoisoindol-2-yl)acetamide |
InChI |
InChI=1S/C19H11BrN4O5S/c20-11-6-4-10(5-7-11)13-9-30-19(21-13)22-15(25)8-23-17(26)12-2-1-3-14(24(28)29)16(12)18(23)27/h1-7,9H,8H2,(H,21,22,25) |
InChI Key |
YITXDUPBSMZHAI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)N(C2=O)CC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.